2-methyl-N-(2-oxoindolin-5-yl)propane-1-sulfonamide

• IUPAC Name: 2-methyl-N-(2-oxo-1,3-dihydroindol-5-yl)propane-1-sulfonamide
• InChI: InChI=1S/C12H16N2O3S/c1-8(2)7-18(16,17)14-10-3-4-11-9(5-10)6-12(15)13-11/h3-5,8,14H,6-7H2,1-2H3,(H,13,15)
• InChI Key: AORRJYJHSPQVBE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)NC1=CC2=C(C=C1)NC(=O)C2
• Molecular Formula: C12H16N2O3S
• Molecular Weight: 268.33 g/mol
• CAS No.: 921836-59-1

Description

Molecular Structure Analysis

The molecular structure of “2-methyl-N-(2-oxoindolin-5-yl)propane-1-sulfonamide” can be analyzed using various spectroscopic techniques. For instance, the 1H NMR spectra of related compounds have been analyzed, with the most important peak being the singlet at around 4.4–5.3 ppm, attributable to two protons of the methylene protons of N-alkylated compounds.

Future Directions

The future directions for the study and application of “2-methyl-N-(2-oxoindolin-5-yl)propane-1-sulfonamide” and related compounds could include further exploration of their potential as antitumor agents. Additionally, the development of novel synthetic strategies to form new chemical entities in a stereoselective manner is an ongoing significant objective in organic and medicinal chemistry.

Mechanism of Action

Target of Action

The compound, also known as 2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)propane-1-sulfonamide, is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors, making them useful in the development of new therapeutic derivatives

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with its targets to modulate these biological processes.

Biochemical Pathways

Indole derivatives have been associated with various biological activities, suggesting that they may affect multiple biochemical pathways . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A , suggesting that they may affect the viral replication pathway.

Result of Action

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that the compound may have diverse molecular and cellular effects.

Biochemical Analysis

Biochemical Properties

It is known that indoline derivatives, to which this compound belongs, have been found to exhibit notable cytotoxicity toward various human cancer cell lines . This suggests that 2-methyl-N-(2-oxoindolin-5-yl)propane-1-sulfonamide may interact with certain enzymes, proteins, and other biomolecules in a way that influences cellular processes .

Cellular Effects

In terms of cellular effects, this compound may influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For instance, it has been suggested that some indoline derivatives can induce apoptosis in cancer cells , which could potentially be a result of interactions with key proteins involved in cell cycle regulation and programmed cell death.

Molecular Mechanism

Given the observed cytotoxic effects of similar compounds, it is plausible that this compound may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .